5-[4-(1,3-dihydro-2H-isoindol-2-yl)-2-methoxybenzylidene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[4-(1,3-dihydroisoindol-2-yl)-2-methoxyphenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H16N2O2S2/c1-23-16-9-15(21-10-13-4-2-3-5-14(13)11-21)7-6-12(16)8-17-18(22)20-19(24)25-17/h2-9H,10-11H2,1H3,(H,20,22,24)/b17-8-
• InChI Key: KZJQFTHPZHPSPK-IUXPMGMMSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CC3=CC=CC=C3C2)C=C4C(=O)NC(=S)S4
• Isomeric SMILES: COC1=C(C=CC(=C1)N2CC3=CC=CC=C3C2)/C=C\4/C(=O)NC(=S)S4
• Molecular Formula: C19H16N2O2S2
• Molecular Weight: 368.5 g/mol

Description

The compound “5-[4-(1,3-dihydro-2H-isoindol-2-yl)-2-methoxybenzylidene]-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule. It contains an isoindoline ring, which is a type of heterocyclic compound. Isoindoline derivatives are found in nature and some synthetic derivatives are commercially valuable drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoindoline ring is a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, lenalidomide, a derivative of thalidomide which also contains an isoindoline ring, is an immunomodulatory agent that works by binding to the ubiquitin E3 ligase cereblon, leading to the degradation of certain transcription factors.

Safety and Hazards

As with any chemical compound, handling “5-[4-(1,3-dihydro-2H-isoindol-2-yl)-2-methoxybenzylidene]-2-thioxo-1,3-thiazolidin-4-one” would require appropriate safety measures. This could include wearing personal protective equipment and ensuring adequate ventilation.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical agent, future research could focus on optimizing its synthesis, studying its pharmacokinetics, and conducting clinical trials.